2-(5-{1H-pyrrolo[2,3-b]pyridin-5-yl}pyrimidin-2-yl)-2-azabicyclo[2.2.1]heptane

• IUPAC Name: 5-[2-(2-azabicyclo[2.2.1]heptan-2-yl)pyrimidin-5-yl]-1H-pyrrolo[2,3-b]pyridine
• InChI: InChI=1S/C17H17N5/c1-2-15-5-11(1)10-22(15)17-20-8-14(9-21-17)13-6-12-3-4-18-16(12)19-7-13/h3-4,6-9,11,15H,1-2,5,10H2,(H,18,19)
• InChI Key: ZTMFWRVAWQBXRS-UHFFFAOYSA-N
• Canonical SMILES: C1CC2CC1CN2C3=NC=C(C=N3)C4=CN=C5C(=C4)C=CN5
• Molecular Formula: C17H17N5
• Molecular Weight: 291.35 g/mol
• CAS No.: 2640899-27-8

Description

2-(5-{1H-pyrrolo[2,3-b]pyridin-5-yl}pyrimidin-2-yl)-2-azabicyclo[2.2.1]heptane is a bicyclic heterocyclic compound featuring a pyrimidine core linked to a pyrrolo[2,3-b]pyridine moiety and a 2-azabicyclo[2.2.1]heptane (norbornane analog) ring system. The 2-azabicyclo[2.2.1]heptane scaffold confers conformational rigidity, which is advantageous for binding to biological targets such as kinases or neurotransmitter receptors . The pyrrolo[2,3-b]pyridine group, a fused bicyclic heterocycle, is a common pharmacophore in kinase inhibitors due to its ability to engage in hydrogen bonding and π-π stacking interactions .

Mechanism of Action

Target of Action

The primary targets of this compound are the Fibroblast Growth Factor Receptors (FGFRs) . FGFRs play an essential role in various types of tumors. They consist of highly conserved extracellular ligand-binding domains, a single transmembrane segment, and a cytoplasmic tyrosine kinase domain.

Mode of Action

Upon binding to fibroblast growth factors, the receptor undergoes dimerization and autophosphorylation of tyrosine residues in the cytoplasmic tail. This compound exhibits potent inhibitory activity against FGFR1, 2, and 3. It interacts with these receptors, inhibiting their activity and resulting in changes in the downstream signaling pathways.

Biochemical Pathways

The inhibition of FGFRs by this compound affects several biochemical pathways. The primary affected pathway is the FGF–FGFR axis, which is involved in signal transduction pathways that regulate organ development, cell proliferation and migration, angiogenesis, and other processes. The compound’s action results in the inhibition of downstream signaling including RAS–MEK–ERK, PLCγ, and PI3K–Akt.

Pharmacokinetics

It is noted that the compound has a low molecular weight, which could potentially influence its Absorption, Distribution, Metabolism, and Excretion (ADME) properties and impact its bioavailability.

Result of Action

In vitro, this compound has been shown to inhibit breast cancer 4T1 cell proliferation and induce apoptosis. It also significantly inhibits the migration and invasion of 4T1 cells.

Biochemical Analysis

Biochemical Properties

This compound has been found to have potent activities against FGFR1, 2, and 3. The fibroblast growth factor receptor (FGFR) family has four distinct isoforms (FGFR1–4) found across various tissue types and expressed to different extents under varying conditions. The FGFR1–4 isoforms mainly consist of highly conserved extracellular ligand-binding domains, a single transmembrane segment, and a cytoplasmic tyrosine kinase domain.

Cellular Effects

In vitro, 2-(5-{1H-pyrrolo[2,3-b]pyridin-5-yl}pyrimidin-2-yl)-2-azabicyclo[2.2.1]heptane has been shown to inhibit breast cancer 4T1 cell proliferation and induce its apoptosis. It also significantly inhibited the migration and invasion of 4T1 cells.

Molecular Mechanism

The molecular mechanism of action of 2-(5-{1H-pyrrolo[2,3-b]pyridin-5-yl}pyrimidin-2-yl)-2-azabicyclo[2.2.1]heptane involves the inhibition of the FGFR signaling pathway. Upon binding to fibroblast growth factors, the receptor undergoes dimerization and autophosphorylation of tyrosine residues in the cytoplasmic tail, resulting in activation of downstream signaling including RAS–MEK–ERK, PLCγ, and PI3K–Akt.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues

Table 1: Structural and Molecular Comparison

Compound Name	Core Structure	Substituents/Modifications	Molecular Formula	Molecular Weight	Key References
2-(5-{1H-pyrrolo[2,3-b]pyridin-5-yl}pyrimidin-2-yl)-2-azabicyclo[2.2.1]heptane	Pyrimidine + 2-azabicyclo[2.2.1]heptane	Pyrrolo[2,3-b]pyridine at pyrimidine C5	C₁₇H₁₇N₅	291.36 g/mol
7-Methyl-4-morpholino-6-((piperazin-1-yl)methyl)-2-(1H-pyrrolo[2,3-b]pyridin-5-yl)thieno[3,2-d]pyrimidine	Thieno[3,2-d]pyrimidine	Morpholino, piperazine, pyrrolo[2,3-b]pyridine	C₂₅H₂₈N₈OS	504.62 g/mol
Spiro[1-azabicyclo[2.2.1]heptane-2,3'-pyrrolidine], 1'-(5-pyrimidinyl)	Spirocyclic 2-azabicycloheptane	Pyrimidinyl-pyrrolidine spiro junction	C₁₃H₁₈N₄	230.31 g/mol
7-(1-Pyrrolidinyl)-2-azabicyclo[2.2.1]heptane	2-azabicyclo[2.2.1]heptane	Pyrrolidinyl substituent	C₁₀H₁₇N₂	165.26 g/mol

Key Observations:

Core Structure Flexibility: The target compound’s pyrimidine core distinguishes it from thieno[3,2-d]pyrimidine derivatives (e.g., the compound in Table 1, Row 2), which exhibit enhanced planarity and electron-deficient properties for kinase inhibition .

Substituent Diversity: The morpholino and piperazine groups in the thieno-pyrimidine analogue (Row 2) improve solubility and pharmacokinetics compared to the target compound’s simpler bicyclic system .

Spirocyclic vs.

Pharmacological Implications

• Kinase Inhibition: Thieno-pyrimidine derivatives (e.g., Row 2) show potent activity against PI3K/mTOR pathways due to their planar, electron-deficient cores .
• CNS Activity : The 2-azabicyclo[2.2.1]heptane scaffold (Rows 1, 4) is associated with neuromodulatory effects, as seen in ligands for nicotinic acetylcholine receptors .
• Solubility Challenges: The target compound’s lack of polar substituents (e.g., morpholino) may limit bioavailability compared to Row 2 derivatives .